Cas no 3690-53-7 (N-[2-(diethylamino)ethyl]benzamide)

N-[2-(diethylamino)ethyl]benzamide structure
3690-53-7 structure
Product Name:N-[2-(diethylamino)ethyl]benzamide
CAS No:3690-53-7
MF:C13H20N2O
MW:220.310703277588
CID:921754
PubChem ID:19400
Update Time:2025-04-19

N-[2-(diethylamino)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(diethylamino)ethyl]benzamide
    • benzamide, N-[2-(diethylamino)ethyl]-
    • 3-09-00-01210 (Beilstein Handbook Reference)
    • N-(2-diethylaminoethyl)benzamide
    • DTXSID90190383
    • NSC28817
    • AKOS002957454
    • NSC-28817
    • W 769034
    • CHEMBL3303401
    • N-(beta-diethylaminoethyl)benzamide
    • BRN 1959405
    • NSC 28817
    • N-(2-(Diethylamino)ethyl)benzamide
    • BENZAMIDE, N-(2-(DIETHYLAMINO)ETHYL)-
    • DS-011507
    • GC 30
    • 3690-53-7
    • SCHEMBL542239
    • Bencainamide
    • Inchi: 1S/C13H20N2O/c1-3-15(4-2)11-10-14-13(16)12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3,(H,14,16)
    • InChI Key: ZDQCKWWIYRSDKD-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NCCN(CC)CC

Computed Properties

  • Exact Mass: 220.1577
  • Monoisotopic Mass: 220.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.0117 (rough estimate)
  • Boiling Point: 361.26°C (rough estimate)
  • Refractive Index: 1.5430 (estimate)
  • PSA: 32.34
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司